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Cat. No.: B14044581

Get Quote

Executive Summary
This technical guide provides a comprehensive structural and functional analysis of 5-Chloro-
2-((4-methoxyphenyl)ethynyl)benzaldehyde (CAS: 1588973-16-3). As a bifunctional "push-

pull" synthon, this molecule features an electron-withdrawing aldehyde and chloro-substituent

coupled with an electron-rich 4-methoxyphenyl alkyne. It serves as a critical intermediate in the

divergent synthesis of fused nitrogen and oxygen heterocycles, particularly 3-arylisoquinolines

and isochromenes, which are high-value scaffolds in oncology and antimicrobial drug

discovery.

Part 1: Structural Characterization Strategy
Molecular Architecture
The molecule consists of a central benzaldehyde core substituted at the ortho position (C2)

with a phenylethynyl group and at the meta position (C5) with a chlorine atom.
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Feature Chemical Significance

Aldehyde (-CHO)
Highly reactive electrophile; initiation point for

condensation (e.g., with amines).

Internal Alkyne (-C≡C-)
Acts as a "pi-acid" for transition metal activation

(Ag, Au, Cu); enables cyclization.

Chlorine (-Cl)

Provides a handle for late-stage

functionalization (e.g., Suzuki-Miyaura coupling)

or modulates lipophilicity.

Methoxy (-OMe)

Electron-donating group (EDG); increases

electron density on the alkyne, facilitating

electrophilic cyclization.

Spectroscopic Identification Protocol
To validate the structure, researchers must confirm the presence of the alkyne linker and the

integrity of the aldehyde.

Nuclear Magnetic Resonance (NMR) Analysis
H NMR (400 MHz, CDCl

):

Aldehyde: A distinct singlet downfield at

10.4–10.6 ppm. The presence of the alkyne at the ortho position often causes a slight
shielding effect compared to unsubstituted benzaldehyde.

Aryl Core (Benzaldehyde ring): Three protons.[1][2] The proton ortho to the aldehyde (H6)

typically appears as a doublet (~7.9 ppm). The proton ortho to the chlorine (H4) and the

proton ortho to the alkyne (H3) appear as multiplets in the 7.4–7.6 ppm range.

Aryl Tail (Methoxyphenyl): A classic AA'BB' system. Two doublets at

7.5 ppm (ortho to alkyne) and

6.9 ppm (ortho to methoxy).
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Methoxy: A sharp singlet at

3.84 ppm (integrating to 3H).

C NMR (100 MHz, CDCl

):

Carbonyl:~190-191 ppm.

Alkyne: Two distinct quaternary peaks in the 85–98 ppm range. The internal nature of the

alkyne prevents the appearance of terminal C-H peaks (~70-80 ppm).

Methoxy:~55.4 ppm.

Infrared Spectroscopy (FT-IR)
C=O Stretch: Strong band at 1690–1700 cm

(Conjugated aldehyde).

C≡C Stretch: Weak to medium band at 2200–2215 cm

. Note: Internal alkynes often show weaker dipole changes than terminal alkynes, making
this peak less intense.

Part 2: Synthesis & Reaction Mechanism
The industry-standard synthesis utilizes a Sonogashira Cross-Coupling reaction. This

palladium-catalyzed cycle couples an aryl halide with a terminal alkyne.

Synthetic Protocol
Reagents:

Substrate A: 5-Chloro-2-iodobenzaldehyde (Preferred over bromo- analog for faster oxidative

addition).

Substrate B: 1-Ethynyl-4-methoxybenzene.
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Catalyst: PdCl

(PPh

)

(2-5 mol%).

Co-catalyst: CuI (1-2 mol%).

Base/Solvent: Triethylamine (Et

N) or THF/Et

N mixtures.

Step-by-Step Methodology:

Degassing: Charge a Schlenk flask with 5-chloro-2-iodobenzaldehyde (1.0 equiv) and Pd/Cu

catalysts. Evacuate and backfill with Argon (3x) to prevent homocoupling (Glaser coupling) of

the alkyne.

Addition: Add degassed THF and Et

N, followed by 1-ethynyl-4-methoxybenzene (1.1 equiv).

Reaction: Stir at room temperature or mild heating (40–50°C) for 4–6 hours. Monitor by TLC

(disappearance of the aldehyde starting material).

Workup: Filter through a celite pad to remove metal salts. Concentrate the filtrate.

Purification: Flash column chromatography (SiO

, Hexanes/EtOAc 95:5). The product typically elutes as a yellow solid.

Mechanism Visualization
The following diagram illustrates the catalytic cycle and the subsequent cyclization potential.
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Caption: Figure 1. Palladium-catalyzed Sonogashira coupling cycle generating the 5-chloro-2-
((4-methoxyphenyl)ethynyl)benzaldehyde scaffold.

Part 3: Reactivity Profile & Applications
The core value of this molecule lies in its ability to undergo annulated heterocycle synthesis.

The proximity of the alkyne and aldehyde groups allows for cascade reactions.

Isoquinoline Synthesis (Silver-Catalyzed)
Reaction with amines (e.g., tert-butyl amine) or ammonia sources in the presence of Ag(I) or

Cu(I) catalysts yields 3-arylisoquinolines.

Mechanism:

Imine Formation: Condensation of the aldehyde with an amine.

Pi-Activation: The metal catalyst coordinates to the alkyne.

6-Endo-Dig Cyclization: The nitrogen lone pair attacks the activated alkyne.

Aromatization: Tautomerization leads to the stable isoquinoline core.
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Caption: Figure 2. Divergent synthesis pathway converting the target aldehyde into a

pharmacological isoquinoline scaffold.

Quantitative Data Summary
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Property Value / Description Note

Molecular Formula

C

H

ClO

Molecular Weight 270.71 g/mol

Predicted LogP ~4.25
Highly lipophilic due to

chloro/alkyne groups.

Physical State Yellow Solid
Conjugation extends

absorption into visible region.

Melting Point 100–115 °C (Typical for class)
Dependent on purity/crystal

form.

Solubility DCM, THF, EtOAc Insoluble in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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